Cas no 102571-15-3 (Benzenepropanoic acid, a-cyclopropyl-a-hydroxy-,3-(dimethylamino)propyl ester)

• Product name: Benzenepropanoic acid, a-cyclopropyl-a-hydroxy-,3-(dimethylamino)propyl ester
• CAS No: 102571-15-3
• MF: C₁₇H₂₅NO₃
• MW: 291.3853
• CID: 151420
• PubChem ID: 59490

Benzenepropanoic acid, a-cyclopropyl-a-hydroxy-,3-(dimethylamino)propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-cyclopropyl-a-hydroxy-,3-(dimethylamino)propyl ester
• 3-(Dimethylamino)propyl 2-cyclopropyl-2-hydroxy-3-phenylpropanoate
• alpha-Benzylcyclopropaneglycolic acid 3-(dimethylamino)propyl ester
• 102571-15-3
• CYCLOPROPANEGLYCOLIC ACID, alpha-BENZYL-, 3-(DIMETHYLAMINO)PROPYL ESTER
• NCI60_022701
• 3-(Dimethylamino)propyl benzylcyclopropylglycolate
• NSC665715
• DTXSID70907734
• 3-(dimethylamino)propyl 2-cyclopropyl-2-hydroxy-3-phenyl-propanoate
• CHEMBL1993928
• NSC-665715

• Inchi： InChI=1S/C17H25NO3/c1-18(2)11-6-12-21-16(19)17(20,15-9-10-15)13-14-7-4-3-5-8-14/h3-5,7-8,15,20H,6,9-13H2,1-2H3
• InChI Key： RNEJSIWJEVCXHX-UHFFFAOYSA-N
• SMILES： CN(CCCOC(C(C1CC1)(O)CC1C=CC=CC=1)=O)C

Computed Properties

• Exact Mass: 291.18355
• Monoisotopic Mass: 291.183444
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 2.4

Experimental Properties

• Density: 1.145
• Boiling Point: 417°Cat760mmHg
• Flash Point: 206°C
• Refractive Index: 1.558
• PSA: 49.77
• LogP: 1.86510